2-((3-(4-chlorophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(3,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[[2-(4-chlorophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(3,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C24H27ClN4O3S/c1-29-10-8-24(9-11-29)27-22(16-4-6-17(25)7-5-16)23(28-24)33-15-21(30)26-18-12-19(31-2)14-20(13-18)32-3/h4-7,12-14H,8-11,15H2,1-3H3,(H,26,30)
• InChI Key: VAXYRWSRIIVNIK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC(=CC(=C3)OC)OC)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H27ClN4O3S
• Molecular Weight: 487.0 g/mol

Description

2-((3-(4-chlorophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(3,5-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H27ClN4O3S and its molecular weight is 487.02. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Transformations

Research has explored unique photochemical transformations leading to β-lactam compounds, a class of molecules with significant pharmacological interest due to their antibacterial properties (Marubayashi et al., 1992). These studies shed light on the synthetic flexibility and the potential for generating bioactive molecules from structurally complex starting materials.

Receptor Binding and Agonist Activity

Compounds structurally related to the queried molecule have been investigated for their binding affinity and agonist activity towards specific receptors, such as the ORL1 (orphanin FQ/nociceptin) receptor (Röver et al., 2000). These findings contribute to the understanding of receptor-ligand interactions and the development of receptor-targeted therapeutics.

Antiviral and Anti-allergic Properties

Investigations into the antiviral and anti-allergic activities of compounds with similar structural features have been conducted, revealing potential therapeutic applications. For example, specific spirothiazolidinone derivatives exhibited strong activity against influenza A/H3N2 virus and human coronavirus 229E (Apaydın et al., 2020). Similarly, benoxaprofen, an anti-inflammatory compound, has shown anti-allergic properties in animal models (Boot et al., 1982).

Anticancer and Antidiabetic Research

Spirothiazolidines analogs have been developed with significant anticancer and antidiabetic activities, highlighting the potential of spiro compounds in therapeutic applications (Flefel et al., 2019). This research underscores the importance of structural diversity in the discovery of novel bioactive molecules.